Cas no 124020-09-3 (4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-)
124020-09-3 structure
Product Name:4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-
CAS No:124020-09-3
MF:C22H32O2
MW:328.488286972046
CID:207860
PubChem ID:3144
Update Time:2025-04-19
4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)- Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-
- 4,7,10,13,16,19-Docosahexaenoicacid, (E,Z,Z,Z,Z,Z)-
- (4Z,7Z,10Z,13Z,16Z,19E)-4,7,10,13,16,19-Docosahexaenoic acid
- (4Z,7Z,10Z,13Z,16Z,19E)-Docosa-4,7,10,13,16,19-hexaenoic acid
- KBio2_002586
- cis-4,7,13,16,19-docosahexaenoic acid
- KBioSS_000018
- DHA;Cervonic Acid
- Bio2_000498
- SY014871
- CBiol_001946
- 4,7,10,13,16,19-Docosahexaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z)-
- KBio2_005154
- Bio1_001210
- KBio3_000036
- Bio1_000232
- KBio3_000035
- 4,7,10,13,16,19-docosahexenoic acid
- FT-0667760
- 124020-09-3
- FT-0623913
- Bio1_000721
- DTXSID40859953
- KBio2_000018
- AKOS028109045
- Bio2_000018
- KBioGR_000018
-
- Inchi: 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)
- InChI Key: MBMBGCFOFBJSGT-UHFFFAOYSA-N
- SMILES: OC(CCC=CCC=CCC=CCC=CCC=CCC=CCC)=O
Computed Properties
- Exact Mass: 328.24036
- Monoisotopic Mass: 328.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 6
- XLogP3: 6.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)- Related Literature
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1. Syntheses of some polyunsaturated trifluoromethyl ketones as potential phospholipase A2 inhibitorsAnne Kristin Holmeide,Lars Skatteb?l J. Chem. Soc. Perkin Trans. 1 2000 2271
-
Bernard J. Rawlings Nat. Prod. Rep. 1998 15 275
-
Peng Shan,Jia-Wei Shen,Dong-Hang Xu,Li-Yun Shi,Jie Gao,Ya-Wei Lan,Qi Wang,Xiao-Hong Wei RSC Adv. 2014 4 23730
-
Rafael L. Quirino,Yixin Ma,Richard C. Larock Green Chem. 2012 14 1398
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